1-(6-Phenylpyridin-3-yl)ethanone
Overview
Description
“1-(6-Phenylpyridin-3-yl)ethanone” is a chemical compound with the molecular formula C13H11NO . It has a molecular weight of 197.236 .
Molecular Structure Analysis
The molecular structure of “1-(6-Phenylpyridin-3-yl)ethanone” can be represented by the InChI string: InChI=1S/C13H11NO/c1-10(15)12-7-8-13(14-9-12)11-5-3-2-4-6-11/h2-9H,1H3 . Its canonical SMILES representation is: CC(=O)C1=CN=C(C=C1)C2=CC=CC=C2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(6-Phenylpyridin-3-yl)ethanone” include a molecular weight of 197.23 g/mol . The compound has a computed XLogP3-AA value of 2.2 , indicating its lipophilicity. It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a rotatable bond count of 2 and a topological polar surface area of 30 Ų .Scientific Research Applications
Organic Synthesis Building Blocks
1-(6-Phenylpyridin-3-yl)ethanone: serves as a versatile building block in organic synthesis. Its ketone group is reactive and can be used to form C-C bonds in cross-coupling reactions. For instance, it can undergo Palladium-catalyzed cross-coupling with boronic acids to create biphenyl structures, which are crucial in the synthesis of complex organic molecules .
Pharmaceutical Research
In pharmaceutical research, this compound is valuable for the synthesis of heterocyclic compounds . These structures are common in drugs that exhibit a range of biological activities. The phenylpyridine skeleton, in particular, is a key motif in molecules targeting central nervous system disorders and in anti-inflammatory agents .
Material Science
The phenylpyridine core of 1-(6-Phenylpyridin-3-yl)ethanone is significant in material science, especially in the development of organic light-emitting diodes (OLEDs) . The compound can be used to synthesize ligands for iridium complexes, which are efficient emitters in OLED technology .
Catalysis
This compound can act as a ligand for transition metal catalysts. In catalysis, the phenylpyridine moiety can stabilize metal centers and enhance the efficiency of the catalytic process, particularly in oxidation reactions and C-H activation processes .
Agrochemical Research
In agrochemical research, 1-(6-Phenylpyridin-3-yl)ethanone can be used to create pyridine derivatives that serve as intermediates for the synthesis of pesticides and herbicides . These compounds can help in developing new formulations with improved safety profiles and efficacy .
Dye and Pigment Industry
The compound’s structure is conducive to the synthesis of complex dyes and pigments . Its aromatic rings can be functionalized to produce colorants with specific properties for textiles and inks .
Analytical Chemistry
1-(6-Phenylpyridin-3-yl)ethanone: can be used as a standard or reference compound in analytical chemistry, particularly in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) , to identify and quantify similar organic compounds .
Supramolecular Chemistry
Lastly, in supramolecular chemistry, this compound can be employed to design and synthesize novel organic host molecules. These hosts can form complexes with guest molecules , which is fundamental in the study of molecular recognition and self-assembly processes .
Mechanism of Action
properties
IUPAC Name |
1-(6-phenylpyridin-3-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO/c1-10(15)12-7-8-13(14-9-12)11-5-3-2-4-6-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVVDXJCNTSQZOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN=C(C=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00486603 | |
Record name | 1-(6-Phenylpyridin-3-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00486603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35022-79-8 | |
Record name | 1-(6-Phenylpyridin-3-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00486603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.